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N-(2-Dimethylaminoethyl)-N-methylformamide (CAS No. 105669-53-2) is a unique organic
compound that combines the structural features of a formamide and a tertiary amine. While not
a commonplace solvent or reagent like its simpler analog, N,N-dimethylformamide (DMF), its
true value lies in its potential as a specialized intermediate and structural building block. Its
bifunctional nature—a reactive formyl group and a nucleophilic dimethylaminoethyl chain—
makes it a tailored component for the synthesis of complex molecules, particularly in the realm
of pharmaceutical development. This guide provides a comprehensive overview of its chemical
properties, a robust and logical protocol for its synthesis, its strategic application in drug
discovery, and essential safety and handling procedures for laboratory and research
professionals.

Physicochemical and Structural Properties

N-(2-Dimethylaminoethyl)-N-methylformamide is characterized by the molecular formula
CeH14N20.[1][2] The molecule's structure features a central nitrogen atom bonded to a methyl
group, a formyl group (CHO), and a 2-(dimethylamino)ethyl side chain. This unique
arrangement imparts specific solubility and reactivity characteristics.
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The presence of the tertiary amine on the ethyl chain provides a basic site, while the amide
functionality offers a plane of rigidity due to the partial double-bond character of the C-N bond,
a common feature in amides.[3]

Table 1: Physicochemical Properties of N-(2-Dimethylaminoethyl)-N-methylformamide

Property Value Source(s)
CAS Number 105669-53-2 [1][4]
Molecular Formula CeH14N20 [1][2]
Molecular Weight 130.19 g/mol [1112]14]
Boiling Point 218-219 °C (lit.)
Density 0.936 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.4570 (lit.)
Flash Point 70 °C (158 °F) - closed cup [1114]
Physical Form F.er-orted as both solid and )

liquid

N-Formyl-N,N',N'-
Synonyms ] o [2]
trimethylethylenediamine

Note on Physical State: While some suppliers list the compound as a solid, its high boiling point
and other data are also consistent with a liquid form.[4] This discrepancy may be due to purity
levels or the compound existing as a low-melting-point solid at standard room temperature.

Synthesis and Purification: A Protocol for N-
Formylation

A direct, published synthesis for N-(2-Dimethylaminoethyl)-N-methylformamide is not readily
available in literature. However, a logical and efficient synthetic route can be designed based
on well-established principles of amine formylation. The most direct precursor is N,N,N'-
Trimethylethylenediamine (CAS 142-25-6).[5][6] The following protocol details a robust method
for its N-formylation using methyl formate.
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Causality and Experimental Design

The chosen method, reacting a secondary amine with an ester (methyl formate), is a classic
and clean approach to forming amides.[3]

o Choice of Formylating Agent: Methyl formate is ideal because the reaction co-product is
methanol. Both methanol and any unreacted methyl formate are highly volatile and can be
easily removed during workup and purification, simplifying the isolation of the higher-boiling-
point product.

e Reaction Conditions: The reaction is typically conducted under reflux to ensure it proceeds to
completion. While it can be performed without a catalyst, the use of a mild base or
proceeding to higher temperatures ensures efficient conversion.

 Purification Strategy: Vacuum distillation is the preferred method for purification. The
significant difference in boiling points between the starting material (N,N,N'-
Trimethylethylenediamine, ~117°C), the methanol byproduct (~65°C), and the final product
(~218°C) allows for excellent separation.[5]

Experimental Protocol: Synthesis via N-Formylation

Objective: To synthesize N-(2-Dimethylaminoethyl)-N-methylformamide from N,N,N'-
Trimethylethylenediamine.

Materials:

e N,N,N'-Trimethylethylenediamine (97% or higher)[5]

e Methyl Formate

e Methanol (for rinsing)

¢ Anhydrous Magnesium Sulfate (for drying)

e Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer

« Distillation apparatus suitable for vacuum distillation
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Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add N,N,N'-Trimethylethylenediamine (1.0 eq).

o Addition of Reagent: Add an excess of methyl formate (e.g., 1.5 to 2.0 eq) to the flask. The
excess drives the reaction towards the product.

e Reaction: Heat the mixture to reflux with vigorous stirring. Monitor the reaction progress via
Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting amine is
consumed. This may take several hours.

o Workup - Removal of Volatiles: Allow the reaction mixture to cool to room temperature.
Reconfigure the apparatus for simple distillation and remove the excess methyl formate and
the methanol byproduct by distilling at atmospheric pressure.

 Purification - Vacuum Distillation: The remaining crude product is then purified by vacuum
distillation. The high boiling point of the product necessitates a vacuum to prevent
decomposition at elevated temperatures. Collect the fraction corresponding to N-(2-
Dimethylaminoethyl)-N-methylformamide (BP: 218-219 °C at atmospheric pressure; will
be lower under vacuum).

o Characterization: Confirm the identity and purity of the collected fraction using *H NMR, 13C
NMR, and mass spectrometry.

Synthesis Workflow Diagram
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Reactants
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Caption: Role of the compound as a building block in drug discovery.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of N-(2-Dimethylaminoethyl)-N-
methylformamide is essential to ensure personnel safety. The compound is classified as an
irritant to the skin, eyes, and respiratory system. [1][2][4] Table 2: GHS Hazard Information
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Hazard Class Code Statement

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation
Specific Target Organ Toxicity H335 May cause respiratory irritation

Recommended Handling Protocol

» Engineering Controls: Always handle this compound within a certified chemical fume hood to
avoid inhalation of vapors. Ensure an eyewash station and safety shower are readily
accessible.

» Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield. [1] * Hand Protection:
Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before use. [1] *
Respiratory Protection: If working outside a fume hood or if aerosolization is possible, use
a NIOSH-approved respirator with an organic vapor cartridge. [1][4] * Skin and Body
Protection: Wear a standard laboratory coat.

e First Aid Measures:

o In case of skin contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek medical attention if irritation persists. [4] * In case of
eye contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention. [4] * If
inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention. [4]4. Spill Management: In the event of a spill, evacuate the area. Wear
appropriate PPE and contain the spill using an inert absorbent material (e.g., vermiculite,
sand). Collect the absorbed material into a sealed container for proper chemical waste

disposal.

Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents and acids. Some suppliers recommend
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refrigerated storage (2-8°C).

Conclusion

N-(2-Dimethylaminoethyl)-N-methylformamide is more than a simple formamide derivative;
it is a strategically designed chemical intermediate. Its value is not in its direct application but in
its role as a precursor that provides a pharmacologically significant structural motif. For
researchers and professionals in drug development, understanding this compound's properties,
synthesis, and potential for incorporation into complex molecular architectures is key to
leveraging its utility in the creation of next-generation therapeutics, particularly in the
competitive field of kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/127124
https://www.scbt.com/p/n-n-nprime-trimethylethylenediamine-142-25-6
https://www.benchchem.com/product/b011824/docs#executive-summary-a-specialized-building-block-in-complex-synthesis
https://www.benchchem.com/product/b011824/docs#executive-summary-a-specialized-building-block-in-complex-synthesis
https://www.benchchem.com/product/b011824/docs#executive-summary-a-specialized-building-block-in-complex-synthesis
https://www.benchchem.com/product/b011824/docs#executive-summary-a-specialized-building-block-in-complex-synthesis
https://www.benchchem.com/product/b011824?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

